Cas no 2172069-56-4 (1-(1-amino-4,4-difluorocyclohexyl)-3,3-dimethylcyclopentan-1-ol)

• Product Name: 1-(1-amino-4,4-difluorocyclohexyl)-3,3-dimethylcyclopentan-1-ol
• CAS No: 2172069-56-4
• MF: C₁₃H₂₃F₂NO
• MW: 247.324630975723
• CID: 6234918
• PubChem ID: 165597647
• Update Time: 2025-06-15

1-(1-amino-4,4-difluorocyclohexyl)-3,3-dimethylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-amino-4,4-difluorocyclohexyl)-3,3-dimethylcyclopentan-1-ol
• 2172069-56-4
• EN300-1642753

• Inchi： 1S/C13H23F2NO/c1-10(2)3-6-12(17,9-10)11(16)4-7-13(14,15)8-5-11/h17H,3-9,16H2,1-2H3
• InChI Key： JIWIWOCLUYUKBC-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)(C1(CCC(C)(C)C1)O)N)F

Computed Properties

• Exact Mass: 247.17477068g/mol
• Monoisotopic Mass: 247.17477068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-amino-4,4-difluorocyclohexyl)-3,3-dimethylcyclopentan-1-ol

Introduction to 1-(1-amino-4,4-difluorocyclohexyl)-3,3-dimethylcyclopentan-1-ol (CAS No. 2172069-56-4)

1-(1-amino-4,4-difluorocyclohexyl)-3,3-dimethylcyclopentan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2172069-56-4, represents a promising candidate for further exploration in drug discovery and molecular engineering. Its molecular structure incorporates a cyclohexyl ring substituted with fluorine atoms and an amino group, alongside a dimethyl-substituted cyclopentanone backbone, which endows it with distinct chemical reactivity and potential biological activity.

The synthesis of 1-(1-amino-4,4-difluorocyclohexyl)-3,3-dimethylcyclopentan-1-ol involves a series of well-planned chemical transformations that highlight the expertise required in modern organic synthesis. The introduction of fluorine atoms into the cyclohexyl ring is particularly noteworthy, as fluorine substitution can significantly influence the metabolic stability, lipophilicity, and binding affinity of a molecule. This compound’s architecture suggests potential applications in the development of novel therapeutic agents, particularly in areas where modulation of protein-protein interactions or enzyme inhibition is desired.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 1-(1-amino-4,4-difluorocyclohexyl)-3,3-dimethylcyclopentan-1-ol with greater accuracy. Molecular modeling studies indicate that the compound may exhibit favorable interactions with biological targets due to its rigid bicyclic framework and polar functional groups. These features are critical for designing molecules that can effectively penetrate biological membranes and reach their intended site of action.

In the context of medicinal chemistry, the presence of both an amino group and a hydroxyl group in 1-(1-amino-4,4-difluorocyclohexyl)-3,3-dimethylcyclopentan-1-ol provides multiple sites for chemical modification. This versatility allows for the exploration of diverse chemical scaffolds through derivatization strategies, which can enhance drug-like properties such as solubility, bioavailability, and target specificity. The compound’s potential as a building block for more complex molecules has been recognized by several research groups working on next-generation therapeutics.

The fluorinated cyclohexyl moiety is particularly interesting from a synthetic perspective. Fluoroalkanes are known for their ability to improve metabolic stability by resisting degradation by cytochrome P450 enzymes. This characteristic makes 1-(1-amino-4,4-difluorocyclohexyl)-3,3-dimethylcyclopentan-1-ol a valuable intermediate in the synthesis of long-lasting pharmaceuticals. Furthermore, the dimethyl substitution on the cyclopentanone ring contributes to steric hindrance, which can be exploited to optimize binding interactions with biological targets.

Current research in the field of fluorinated heterocycles has revealed new opportunities for therapeutic intervention. Studies have demonstrated that compounds containing fluorine atoms can exhibit enhanced binding affinities to proteins compared to their non-fluorinated counterparts. This phenomenon is attributed to the ability of fluorine to engage in specific hydrogen bonding interactions and π-stacking effects. Given these findings, 1-(1-amino-4,4-difluorocyclohexyl)-3,3-dimethylcyclopentan-1-ol could serve as a key intermediate in the development of high-affinity ligands for therapeutic use.

The compound’s potential applications extend beyond traditional small-molecule drug development. Its unique structural features make it suitable for use in materials science and advanced chemical technologies. For instance, derivatives of 1-(1-amino-4,4-difluorocyclohexyl)-3,3-dimethylcyclopentan-1-ol could be employed in the design of novel polymers or functional materials that exhibit enhanced thermal stability or biocompatibility.

As computational methods continue to evolve, the ability to predict and optimize the properties of complex molecules like 1-(1-amino-4,4-difluorocyclohexyl)-3,3-dimethylcyclopentan-1-ol has improved significantly. High-throughput virtual screening techniques have enabled researchers to rapidly identify promising candidates for further experimental validation. This synergy between computational chemistry and synthetic organic chemistry has accelerated the drug discovery process considerably.

The future prospects for CAS No. 2172069-56-4 are bright, with ongoing investigations focusing on its role as a precursor for novel therapeutics and advanced materials. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative applications for this compound in various fields. As our understanding of molecular interactions deepens, so too will our ability to harness the potential of structurally complex compounds like 1-(1-amino-4,4-difluorocyclohexyl)-3,3-dimethylcyclopentan-1-ol.